Cas no 885274-37-3 (2-(2-fluorophenyl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 2-(2-fluorophenyl)-1,3-oxazole-4-carbaldehyde
• CAS No: 885274-37-3
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 711129
• PubChem ID: 53407309
• Update Time: 2025-04-19

2-(2-fluorophenyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde,2-(2-fluorophenyl)-
• 2-(2-fluorophenyl)-1,3-oxazole-4-carbaldehyde
• 2-(2-fluorophenyl)-4-Oxazolecarboxaldehyde
• 2-(2-FLUORO-PHENYL)-OXAZOLE-4-CARBALDEHYDE
• 2-(2-FLUOROPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 2-(1,3-DIOXAN-2-YLETHYL)BENZONITRILE
• 4-Oxazolecarboxaldehyde,2-(2-fluorophenyl)
• 2-(2-Fluorophenyl)oxazole-4-carbaldehyde
• FT-0732011
• AKOS006291824
• 885274-37-3
• DTXSID70695861
• AB27535
• A862025
• DB-077583

• Inchi： 1S/C10H6FNO2/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H
• InChI Key： UYIXWBIFDURVKB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC(C=O)=CO1

Computed Properties

• Exact Mass: 191.03800
• Monoisotopic Mass: 191.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• PSA: 43.10000
• LogP: 2.29320